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Compound of Interest

Compound Name: Cefpodoxime-d3

Cat. No.: B7825953

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides crucial safety and logistical information for
Cefpodoxime-d3, a deuterated analog of the cephalosporin antibiotic Cefpodoxime.
Adherence to these guidelines is essential to minimize exposure risks and ensure a safe
laboratory environment.

Hazard Identification and Classification

Cefpodoxime-d3 is classified as a hazardous substance. The primary health risks associated
with this compound are respiratory and skin sensitization.

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[1][2]

» Skin Sensitization: May cause an allergic skin reaction.[1][2]

Signal Word: Danger[1]

Physical and Chemical Properties
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Property Value
Molecular Formula C21H27N509S2 (for Cefpodoxime proxetil)
Molecular Weight 557.60 g/mol (for Cefpodoxime proxetil)[1]

111 -113°C/231.8 - 235.4 °F (for

Melting Point/Range ) ]
Cefpodoxime proxetil)[1]

Appearance Solid

Solubility No information available[1]

Note: Properties are for the closely related compound Cefpodoxime proxetil and are expected
to be similar for Cefpodoxime-d3.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks of sensitization and exposure.
The following PPE is mandatory when handling Cefpodoxime-d3.
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PPE Category Item Specification

Chemically resistant gloves
) (e.g., nitrile, powder-free latex).
Hand Protection Gloves o
[3] Double gloving is

recommended.[3]

Safety glasses with side
_ shields are recommended,
Eye Protection Safety Glasses ) )
especially when handling

powders.[4]

A disposable, impervious gown
Skin and Body Protection Lab Coat/Gown is recommended to prevent
skin contact.[4][5]

In case of inadequate
) ) ) ventilation or when generating
Respiratory Protection Respirator ) )
dust, a particulate respirator

should be worn.[3]

Operational and Disposal Plans
Handling and Storage

o Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood, to minimize inhalation of dust.

o Safe Handling Practices: Avoid all personal contact, including inhalation and contact with
skin and eyes.[3] Do not eat, drink, or smoke in handling areas. Wash hands thoroughly after
handling.

o Storage: Store in a dry, cool, and well-ventilated place.[4] Keep the container tightly closed
when not in use.[4]

Spill Management

In the event of a spill:
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Evacuate: Evacuate unnecessary personnel from the area.[4]
Ventilate: Ensure adequate ventilation.

Contain: Use dry clean-up procedures and avoid generating dust.[3] Dampen with water to
prevent dust from becoming airborne.[3]

Clean-up: Use a HEPA-filtered vacuum or wet sweeping to clean up the spill.[3][4]
Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Collect all contaminated materials in a sealed container for proper disposal.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[1] If skin irritation or a rash occurs, get medical advice.[2]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids.[1] Seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[1]

Disposal

Dispose of Cefpodoxime-d3 and any contaminated materials in accordance with local, state,

and federal regulations. Do not mix with other waste. Handle uncleaned containers as you

would the product itself.

Procedural Workflow

The following diagrams illustrate the key procedural workflows for handling Cefpodoxime-d3

safely.
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Receiving and Storage

Receive Shipment

:

Inspect Container for Damage

:

Store in a Cool, Dry, Well-Ventilated Area

Handling and Experimentation

Don Appropriate PPE

:

Prepare Work Area in Fume Hood

:

Weigh Cefpodoxime-d3

:

Perform Experiment

Post-Experiment C%anup and Disposal

Decontaminate Work Surfaces

:

Dispose of Contaminated Waste

:

Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Cefpodoxime-d3.
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Evacuate Area

:

Don Spill Response PPE

:

Contain Spill with Absorbent Material

:

Clean Up with HEPA Vacuum or Wet Method

:

Dispose of Waste in a Sealed Container

:

Decontaminate the Area

Click to download full resolution via product page

Caption: Spill response procedure for Cefpodoxime-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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